Cas no 1006443-61-3 ((1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine)

• Product Name: (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine
• CAS No: 1006443-61-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5205007
• PubChem ID: 19626594
• Update Time: 2026-03-06

(1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-ethyl-N-(2-furanylmethyl)-
• (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine

• Inchi： 1S/C11H15N3O/c1-2-14-10(5-6-13-14)8-12-9-11-4-3-7-15-11/h3-7,12H,2,8-9H2,1H3
• InChI Key： KDSBQMMMMKYZQE-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNCC2=CC=CO2)=CC=N1

Additional information on (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine

Recent Advances in the Study of 1006443-61-3 and (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine

In recent years, the compound 1006443-61-3 and its derivative (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit promising pharmacological properties, making them potential candidates for therapeutic applications. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical relevance.

The compound 1006443-61-3, a pyrazole-furan hybrid, has been the subject of extensive investigation due to its unique chemical structure and versatile reactivity. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, including (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine. The latter has shown notable activity in modulating specific biological pathways, particularly those involved in inflammation and neurodegeneration.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine exhibits potent inhibitory effects on certain enzymes implicated in inflammatory responses. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. Their findings suggest that the compound binds selectively to the active site of the target enzyme, thereby reducing its catalytic activity.

Further investigations into the pharmacokinetic properties of (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine have revealed favorable bioavailability and metabolic stability. These characteristics are critical for its development as a therapeutic agent. Animal studies have shown that the compound can cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders. However, additional preclinical studies are required to assess its safety profile and efficacy in more complex models.

In summary, the latest research on 1006443-61-3 and (1-ethyl-1H-pyrazol-5-yl)methyl(furan-2-yl)methylamine underscores their potential as valuable tools in drug discovery. While significant progress has been made in understanding their biological activity, further studies are needed to fully exploit their therapeutic potential. The ongoing research in this area holds promise for the development of novel treatments for a range of diseases.